Cas no 1217811-90-9 (Fmoc-L-2-Fluoro-4-chlorophe)

• Product Name: Fmoc-L-2-Fluoro-4-chlorophe
• CAS No: 1217811-90-9
• MF: C₂₄H₁₉ClFNO₄
• MW: 439.863369226456
• MDL: MFCD12198170
• CID: 3165372
• PubChem ID: 56971784
• Update Time: 2025-05-23

Fmoc-L-2-Fluoro-4-chlorophe Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-2-Fluoro-4-chlorophe
• Fmoc-L-2-Fluoro-4-chlorophenylalanine
• (2S)-3-(4-chloro-2-fluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• N-Fmoc-4-chloro-2-fluoro-L-phenylalanine
• L-Phenylalanine, 4-chloro-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-fluoro-
• 1217811-90-9
• E84659
• MFCD12198170
• (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-chloro-2-fluorophenyl)propanoic acid
• AKOS015948883
• CS-0334925
• Fmoc-L-2-Fluoro-4-chlorophenylalanine (Fmoc-L-Phe(2-F,4-Cl)-OH)
• L-Phenylalanine,4-chloro-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-fluoro-
• (9H-Fluoren-9-yl)MethOxy]Carbonyl L-2-Fluoro-4-chlorophe
• PS-12416

• MDL： MFCD12198170
• Inchi： 1S/C24H19ClFNO4/c25-15-10-9-14(21(26)12-15)11-22(23(28)29)27-24(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,12,20,22H,11,13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key： LTGUFIDCGQXZES-QFIPXVFZSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 439.0986639g/mol
• Monoisotopic Mass: 439.0986639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-L-2-Fluoro-4-chlorophe

Comprehensive Overview of Fmoc-L-2-Fluoro-4-chlorophe (CAS No. 1217811-90-9): Properties, Applications, and Industry Relevance

The compound Fmoc-L-2-Fluoro-4-chlorophe (CAS No. 1217811-90-9) is a fluorinated and chlorinated aromatic amino acid derivative protected by the 9-fluorenylmethoxycarbonyl (Fmoc) group. This specialized building block is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), due to its ability to enhance solubility and stability during the elongation process. The presence of both fluoro and chloro substituents on the phenyl ring introduces unique electronic and steric properties, making it valuable for designing peptides with tailored bioactivity and resistance to enzymatic degradation.

In recent years, the demand for Fmoc-protected amino acids like Fmoc-L-2-Fluoro-4-chlorophe has surged, driven by advancements in drug discovery and bioconjugation technologies. Researchers frequently search for "Fmoc amino acid derivatives" or "fluorinated peptide building blocks" to address challenges in developing targeted therapeutics, such as oncology and antimicrobial agents. The compound’s CAS No. 1217811-90-9 is often referenced in patent literature and academic journals, highlighting its role in optimizing peptide-based drug candidates.

From a synthetic chemistry perspective, Fmoc-L-2-Fluoro-4-chlorophe offers distinct advantages. The Fmoc group can be selectively removed under mild basic conditions (e.g., piperidine), while the halogenated aromatic side chain facilitates post-synthetic modifications, such as palladium-catalyzed cross-coupling reactions. This versatility aligns with the growing interest in "click chemistry in peptide design" and "non-natural amino acids for biologics," which are trending topics in pharmaceutical R&D.

Quality control and analytical characterization of CAS No. 1217811-90-9 are critical for ensuring reproducibility in peptide synthesis. Techniques like HPLC, mass spectrometry, and NMR are commonly employed to verify purity and structural integrity. Suppliers and manufacturers emphasize "high-purity Fmoc amino acids" to meet the stringent requirements of academic and industrial laboratories, where even minor impurities can impact downstream applications.

Beyond pharmaceuticals, Fmoc-L-2-Fluoro-4-chlorophe finds niche applications in material science, particularly in the development of peptide-based hydrogels and biofunctionalized surfaces. Its halogenated aromatic ring contributes to π-stacking interactions, a property exploited in designing self-assembling nanomaterials. This interdisciplinary relevance has spurred searches for "peptide nanomaterials with halogen bonds" and "Fmoc-modified biomaterials," reflecting broader scientific curiosity.

In summary, Fmoc-L-2-Fluoro-4-chlorophe (CAS No. 1217811-90-9) represents a convergence of synthetic utility and biomedical innovation. Its dual functionalization with fluorine and chlorine, combined with the Fmoc protecting group, positions it as a pivotal tool for researchers exploring next-generation peptide therapeutics and smart materials. As the field evolves, this compound will likely remain a focal point for queries like "best practices for Fmoc deprotection" and "halogenated amino acid applications," underscoring its enduring significance.